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Compound of Interest

Compound Name: AT7519 Hydrochloride

Cat. No.: B1683947 Get Quote

This technical support center provides guidance on the stability of AT7519, with a focus on the

effects of freeze-thaw cycles. The information is intended for researchers, scientists, and drug

development professionals using AT7519 in their experiments.

Frequently Asked Questions (FAQs)
Q1: How stable is AT7519 after repeated freeze-thaw cycles?

While specific quantitative data from peer-reviewed studies on the degradation of AT7519 after

a set number of freeze-thaw cycles is not readily available, multiple suppliers strongly advise

against repeated freeze-thawing of AT7519 solutions.[1][2] This recommendation implies that

the compound's stability may be compromised under these conditions, potentially leading to

degradation and a decrease in its effective concentration and biological activity. To ensure

experimental consistency and accuracy, it is best practice to prepare single-use aliquots of your

AT7519 stock solution.[1]

Q2: What are the recommended storage conditions for AT7519?

The recommended storage conditions for AT7519 depend on whether it is in solid form or

dissolved in a solvent.

Solid Form: As a powder, AT7519 is stable for at least two to three years when stored at

-20°C.[3][4]
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In Solvent: Once dissolved, the stability of AT7519 varies based on the solvent and storage

temperature. Stock solutions in DMSO can be stored for up to one year at -80°C or for one to

six months at -20°C.[1][2][4] It is highly recommended to use fresh DMSO, as moisture-

absorbing DMSO can reduce the solubility of AT7519.[5] Aqueous solutions of AT7519 are

not recommended for storage longer than one day.[6]

Q3: What solvents can be used to dissolve AT7519?

AT7519 is soluble in several organic solvents, including DMSO, ethanol, and

dimethylformamide (DMF).[3][6] For cell-based assays, DMSO is a commonly used solvent.[7]

[8] When preparing aqueous solutions for biological experiments, it is crucial to ensure that the

final concentration of the organic solvent is minimal to avoid any potential physiological effects.

[6]

Troubleshooting Guide
Issue: I am observing inconsistent or lower-than-expected activity of AT7519 in my

experiments.

Possible Cause: This could be due to the degradation of AT7519, potentially caused by

improper storage or handling, such as repeated freeze-thaw cycles of the stock solution.

Solution:

Prepare Fresh Aliquots: If you have been using a stock solution that has undergone multiple

freeze-thaw cycles, it is advisable to prepare a fresh stock solution from the solid compound.

Aliquot for Single Use: Divide the newly prepared stock solution into single-use aliquots to

minimize the number of freeze-thaw cycles for the entire stock.

Verify Storage Conditions: Ensure that your aliquots are stored at the recommended

temperature (-80°C for long-term storage in solvent).[1][4]

Use High-Quality Solvents: Use fresh, anhydrous grade DMSO to prepare your stock

solutions to ensure maximum solubility and stability.[5]
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Table 1: Recommended Storage and Stability of AT7519

Form Solvent
Storage
Temperature

Stability

Solid (Powder) N/A -20°C ≥ 2-3 years

In Solvent DMSO -80°C 1 year

In Solvent DMSO -20°C 1 to 6 months

In Solvent Aqueous N/A
Not recommended for

more than one day

Experimental Protocols & Visualizations
General Experimental Workflow for Assessing Freeze-
Thaw Stability
Since specific stability data for AT7519 is not available, researchers can assess the stability of

their own AT7519 solutions using a general workflow. This involves subjecting aliquots to a

controlled number of freeze-thaw cycles and then analyzing the compound's integrity and

activity.
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Preparation

Freeze-Thaw Cycles

Analysis

Results

Prepare fresh AT7519 stock solution in DMSO

Create multiple single-use aliquots

T0: Analyze one aliquot immediately (control)Subject aliquots to 1, 3, 5, and 10 freeze-thaw cycles

Analyze aliquots by HPLC to assess chemical integrity Test biological activity in a cell-based assay (e.g., cell viability)

Thaw at room temperature, freeze at -20°C or -80°C

Compare results from cycled aliquots to the T0 control

Determine percentage degradation and loss of activity

Click to download full resolution via product page

Caption: Workflow for assessing AT7519 stability after freeze-thaw cycles.
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AT7519 Signaling Pathway
AT7519 is a potent inhibitor of multiple cyclin-dependent kinases (CDKs), which play a crucial

role in cell cycle progression and transcription. By inhibiting these kinases, AT7519 induces cell

cycle arrest and apoptosis.[9][10]

Cyclin-Dependent Kinases
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Caption: Simplified signaling pathway of AT7519's inhibitory action on CDKs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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